Cas no 2380027-49-4 (Src Inhibitor 3)

• Product Name: Src Inhibitor 3
• CAS No: 2380027-49-4
• MF: C₃₄H₃₂ClFN₈O₄
• MW: 671.1205
• MDL: MFCD32263443
• CID: 4757617
• PubChem ID: 139600340
• Update Time: 2025-05-30

Src Inhibitor 3 Chemical and Physical Properties

Names and Identifiers

• Src Inhibitor 3
• N-[3-chloro-4-[(6-methoxypyrazolo[1,5-a]pyridine-3-carbonyl)amino]phenyl]-1-[1-(3-cyano-3-methyl-butanoyl)-4-piperidyl]-5-fluoro-indazole-3-carboxamide
• BDBM50503102
• D79346
• N-(3-CHLORO-4-{6-METHOXYPYRAZOLO[1,5-A]PYRIDINE-3-AMIDOPHENYL)-1-[1-(3-CYANO-3,3-DIMETHYLPROPANOYL)PIPERIDIN-4-YL]-5-FLUORO-1H-INDAZOLE-3-CARBOXAMIDE
• N-[3-chloro-4-[(6-methoxypyrazolo[1,5-a]pyridine-3-carbonyl)amino]phenyl]-1-[1-(3-cyano-3-methylbutanoyl)piperidin
• CHEMBL4445994
• 2380027-49-4
• GLXC-25737
• Src Inhibitor 13
• EX-A6733
• AKOS040739077
• HY-130254
• MS-31057
• N-[3-chloro-4-[(6-methoxypyrazolo[1,5-a]pyridine-3-carbonyl)amino]phenyl]-1-[1-(3-cyano-3-methylbutanoyl)piperidin-4-yl]-5-fluoroindazole-3-carboxamide
• CS-0106066

• MDL： MFCD32263443
• Inchi： 1S/C34H32ClFN8O4/c1-34(2,19-37)16-30(45)42-12-10-22(11-13-42)44-29-8-4-20(36)14-24(29)31(41-44)33(47)39-21-5-7-27(26(35)15-21)40-32(46)25-17-38-43-18-23(48-3)6-9-28(25)43/h4-9,14-15,17-18,22H,10-13,16H2,1-3H3,(H,39,47)(H,40,46)
• InChI Key： LQQYARMJQBHKQQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C([H])=C([H])C(=C1[H])N([H])C(C1C2C([H])=C(C([H])=C([H])C=2N(C2([H])C([H])([H])C([H])([H])N(C(C([H])([H])C(C#N)(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C2([H])[H])N=1)F)=O)N([H])C(C1C([H])=NN2C([H])=C(C([H])=C([H])C2=1)OC([H])([H])[H])=O

Computed Properties

• Exact Mass: 670.2219074g/mol
• Monoisotopic Mass: 670.2219074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 48
• Rotatable Bond Count: 8
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 147

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 10.20±0.70(Predicted)

Additional information on Src Inhibitor 3

SRC Inhibitor 3: A Promising Therapeutic Agent for Cancer Treatment

The compound with CAS No. 2380027-49-4, commonly referred to as SRC Inhibitor 3, has emerged as a significant player in the field of oncology research. This compound is a potent inhibitor of the SRC family of tyrosine kinases, which are known to play a critical role in various cellular processes, including cell proliferation, survival, and metastasis. Recent advancements in cancer biology have highlighted the importance of targeting these kinases to develop effective therapeutic strategies.

SRC Inhibitor 3 has been extensively studied for its ability to suppress SRC kinase activity, thereby inhibiting tumor growth and metastasis. Preclinical studies have demonstrated its efficacy in reducing tumor burden in animal models of breast, lung, and prostate cancers. These findings have paved the way for further exploration of its potential in clinical settings.

One of the most notable aspects of SRC Inhibitor 3 is its selectivity for SRC kinases over other closely related kinases. This selectivity minimizes off-target effects and enhances its safety profile, making it a promising candidate for cancer therapy. Recent research has also explored the combination of SRC Inhibitor 3 with other targeted therapies and chemotherapy agents to enhance its efficacy and overcome resistance mechanisms.

The development of SRC Inhibitor 3 has been driven by the need for more effective and less toxic cancer treatments. Unlike traditional chemotherapy, which often affects both cancerous and healthy cells, SRC Inhibitor 3 targets specific molecular pathways involved in cancer progression. This precision medicine approach has the potential to revolutionize cancer treatment by offering personalized therapies tailored to individual patients' genetic profiles.

Recent clinical trials have shown encouraging results with SRC Inhibitor 3, particularly in patients with advanced solid tumors. The compound has demonstrated a favorable safety profile, with minimal adverse effects reported. These trials have also provided valuable insights into the optimal dosing regimens and treatment schedules for maximizing therapeutic benefits while minimizing toxicity.

In addition to its direct anti-tumor effects, SRC Inhibitor 3 has been shown to enhance the efficacy of immune checkpoint inhibitors, a class of drugs that activate the body's immune system to fight cancer. This synergistic effect suggests that SRC Inhibitor 3 could be used in combination therapies to achieve better outcomes for patients with refractory cancers.

The discovery and development of SRC Inhibitor 3 represent a significant milestone in cancer research. By targeting a key driver of tumor progression, this compound offers new hope for patients with various types of cancers. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, SRC Inhibitor 3 is poised to become a cornerstone in the fight against cancer.